Cas no 51335-91-2 (Ethanone, 1-[5-(4-methylphenyl)-2-thienyl]-)

• Product Name: Ethanone, 1-[5-(4-methylphenyl)-2-thienyl]-
• CAS No: 51335-91-2
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• CID: 362515
• PubChem ID: 4191641
• Update Time: 2025-04-19

Ethanone, 1-[5-(4-methylphenyl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(4-methylphenyl)-2-thienyl]-
• 1-[5-(4-methylphenyl)thiophen-2-yl]ethanone
• BB 0223062
• SCHEMBL9910293
• DTXSID30400599
• 1-[5-(4-Methylphenyl)-2-thienyl]ethanone
• AKOS004117277
• 1-[5-(4-Methylphenyl)thiophen-2-yl]ethan-1-one
• A1-35629
• 51335-91-2

• Inchi： 1S/C13H12OS/c1-9-3-5-11(6-4-9)13-8-7-12(15-13)10(2)14/h3-8H,1-2H3
• InChI Key： GYAJRBAUAZXLLC-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 216.06096
• Monoisotopic Mass: 216.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07